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Compound of Interest

Compound Name: co-Proxamol

Cat. No.: B15181980 Get Quote

Co-proxamol, a combination analgesic of dextropropoxyphene and paracetamol, has been

withdrawn from the market in many countries due to significant safety concerns, including a

high risk of fatal overdose.[1][2][3][4][5] For researchers, scientists, and drug development

professionals, understanding the proper disposal procedures for this compound is a critical

component of laboratory safety and environmental responsibility. Improper disposal can lead to

environmental contamination and poses a risk of diversion and abuse.[6]

Core Safety Mandates
When handling co-proxamol, it is imperative to adhere to the following safety protocols:

Hazard Identification: Co-proxamol is harmful if swallowed and can be toxic in overdose,

with the potential for fatal cardiac arrhythmia or respiratory depression, particularly when

combined with alcohol or other central nervous system depressants.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves and

safety glasses, when handling co-proxamol.

Spill Management: In the event of a spill, collect the material using a method that avoids dust

generation, such as with a damp cloth or a filtered vacuum.[7] Place the collected material in

a sealed, appropriately labeled container for disposal.[7][8]
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The primary and most recommended method for the disposal of co-proxamol is through a

licensed pharmaceutical waste management service that utilizes incineration.[6][9] This

ensures the complete destruction of the active pharmaceutical ingredients.

Step-by-Step Disposal Guidance:

Segregation: Isolate all co-proxamol waste, including expired or unused tablets,

contaminated labware, and spill cleanup materials.

Containerization: Place the segregated waste into a clearly labeled, sealed, and leak-proof

container. The label should identify the contents as "Pharmaceutical Waste - Co-proxamol"
and include any relevant hazard symbols.

Licensed Waste Contractor: Arrange for collection by a licensed hazardous or

pharmaceutical waste disposal company. Ensure the contractor provides a certificate of

destruction.[9]

Alternative Disposal Methods (in descending order of preference):

If a licensed waste contractor is not immediately available, the following options may be

considered, subject to local regulations:

Drug Take-Back Programs: For smaller quantities, community-based drug take-back

programs offer a secure disposal route.[10][11]

Disposal in Household Trash (with precautions): This method should only be used as a last

resort when no other options are available.[10][12]

Remove the tablets from their original containers.

Mix the tablets with an unpalatable substance such as used coffee grounds, dirt, or cat

litter. Do not crush the tablets.[12]

Place the mixture in a sealed plastic bag or other container to prevent leakage.[10][12]

Dispose of the sealed container in the household trash.[12]
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Scratch out all personal information from the original prescription bottle before recycling or

discarding it.[10][12]

Practices to Avoid:

Do Not Flush: Unless specifically instructed by official guidelines for a particular medication,

do not flush co-proxamol down the toilet or drain, as this can lead to water contamination.[6]

[10]

Do Not Dispose of in Regular Trash Without Precautions: Simply throwing co-proxamol
tablets into the trash can lead to accidental ingestion by others or pets and contributes to

environmental pollution.[13]

Decision-Making Workflow for Co-proxamol
Disposal
The following diagram outlines the logical steps for determining the appropriate disposal

method for co-proxamol in a laboratory or research setting.
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Start: Co-proxamol Waste Generated

Is a licensed pharmaceutical
waste contractor available?

Arrange for collection and
incineration by licensed contractor.

Yes

Are there any drug
take-back programs accessible?

No

End: Co-proxamol Waste Disposed

Utilize the drug take-back
program for disposal.

Yes

As a last resort, is disposal
in household trash permitted?

No

Follow strict precautions:
- Mix with unpalatable substance

- Seal in a bag
- Dispose in trash

Yes

Hold waste securely and
seek guidance from Environmental,

Health, and Safety (EHS) department.

No

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of co-proxamol.
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By following these procedures, researchers and scientists can ensure the safe and compliant

disposal of co-proxamol, thereby protecting both human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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